Cas no 1427504-73-1 (3-Acetyl-5-broMo-4-Methoxy-7-azaindole)

3-Acetyl-5-bromo-4-methoxy-7-azaindole is a heterocyclic compound featuring a 7-azaindole core structure substituted with acetyl, bromo, and methoxy functional groups. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the acetyl and methoxy groups contribute to its stability and solubility in organic solvents. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
3-Acetyl-5-broMo-4-Methoxy-7-azaindole structure
1427504-73-1 structure
Product Name:3-Acetyl-5-broMo-4-Methoxy-7-azaindole
CAS No:1427504-73-1
MF:C9H6BrClN2O
MW:273.51
CID:2100748
PubChem ID:118998935
Update Time:2025-11-01

3-Acetyl-5-broMo-4-Methoxy-7-azaindole Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
    • 1-{5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
    • CID 118998935
    • 3-Acetyl-5-broMo-4-Methoxy-7-azaindole
    • Ethanone, 1-(5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-
    • F13166
    • 1-{5-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethanone
    • 1427504-73-1
    • Inchi: 1S/C9H6BrClN2O/c1-4(14)5-2-12-9-7(5)8(11)6(10)3-13-9/h2-3H,1H3,(H,12,13)
    • InChI Key: DSZOAWRIYSZQQQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(=C1Cl)C(C(C)=O)=CN2

Computed Properties

  • Exact Mass: 271.93520g/mol
  • Monoisotopic Mass: 271.93520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.767±0.06 g/cm3(Predicted)
  • pka: 10.39±0.40(Predicted)

3-Acetyl-5-broMo-4-Methoxy-7-azaindole Pricemore >>

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